Cas no 445424-00-0 (Benzene, 1-methoxy-3-(1-pentynyl)-)

• Product name: Benzene, 1-methoxy-3-(1-pentynyl)-
• CAS No: 445424-00-0
• MF: C₁₂H₁₄O
• MW: 174.239
• CID: 2643454
• PubChem ID: 11008420

Benzene, 1-methoxy-3-(1-pentynyl)- Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-3-pent-1-ynylbenzene
• Benzene, 1-methoxy-3-(1-pentynyl)-
• 445424-00-0
• DTXSID30451647
• DTXCID20402466

• Inchi： InChI=1S/C12H14O/c1-3-4-5-7-11-8-6-9-12(10-11)13-2/h6,8-10H,3-4H2,1-2H3
• InChI Key： QNAVHKQZVKQPHI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 174.104465066Da
• Monoisotopic Mass: 174.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų